Cas no 213528-06-4 (9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-)

• Product Name: 9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-
• CAS No: 213528-06-4
• MF: C₁₂H₁₀FN₅
• MW: 243.239704608917
• CID: 1404603
• PubChem ID: 11436463
• Update Time: 2025-04-20

9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-
• 9-[(4-fluorophenyl)methyl]purin-6-amine
• DTXSID90465846
• AKOS012923785
• 9-(4-Fluorobenzyl)-9H-purin-6-amine
• 9-[(4-fluorophenyl)methyl]-9H-purin-6-amine
• 6-Amino-9-(4-fluorobenzyl)purine
• 213528-06-4
• WSFGAOJQQBTCHL-UHFFFAOYSA-N
• SCHEMBL6659204
• CHEMBL426037

• Inchi： 1S/C12H10FN5/c13-9-3-1-8(2-4-9)5-18-7-17-10-11(14)15-6-16-12(10)18/h1-4,6-7H,5H2,(H2,14,15,16)
• InChI Key： WSFGAOJQQBTCHL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 243.0922
• Monoisotopic Mass: 243.09202350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62